2-Isopropoxy-5,6,7,8-tetrahydro-3,4-quinolinedicarbonitrile

• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol
• IUPAC Name: 2-propan-2-yloxy-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile
• InChI: InChI=1S/C14H15N3O/c1-9(2)18-14-12(8-16)11(7-15)10-5-3-4-6-13(10)17-14/h9H,3-6H2,1-2H3
• InChI Key: GSODSBAVNSXDQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC2=C(CCCC2)C(=C1C#N)C#N

Description

is a chemical compound with the following structural formula:

2-Isopropoxy-5,6,7,8-tetrahydro-3,4-quinolinedicarbonitrile: $$\text{C}_9\text{H}_{12}\text{N}_2\text{O}$$C9​H12​N2​O

• It contains two nitrile (cyano) groups and an isopropoxy (2-propanoxy) group attached to a tetrahydroquinoline ring system.
• The compound’s systematic name reflects its structure: 2-isopropoxy indicates the isopropoxy group, and 5,6,7,8-tetrahydro-3,4-quinolinedicarbonitrile describes the quinoline ring with two cyano groups.
• Quinoline derivatives often exhibit interesting biological and pharmacological properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: The compound serves as a versatile intermediate for synthesizing other quinoline-based molecules.

Biology and Medicine: Quinoline derivatives often exhibit antimalarial, antibacterial, and antiviral activities. Further research may explore these properties.

Industry: Its applications in industry are less well-documented, but it could serve as a building block for designing new materials.

Mechanism of Action

• The specific mechanism of action for this compound would depend on its biological target. Further studies are needed to elucidate this.

Comparison with Similar Compounds

Similar Compounds: